2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI)

• CAS No.: 185949-47-7
• Molecular Formula: C9H9FN2S
• Molecular Weight: 196.243
• IUPAC Name: 1-(4-fluoro-1,3-benzothiazol-2-yl)ethanamine
• InChI: InChI=1S/C9H9FN2S/c1-5(11)9-12-8-6(10)3-2-4-7(8)13-9/h2-5H,11H2,1H3
• InChI Key: PNAXPIJGYYEBNB-UHFFFAOYSA-N
• SMILES: CC(C1=NC2=C(C=CC=C2S1)F)N
• Synonyms: 2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI)

Description

2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI) is a chemical compound with the molecular formula C9H9FN2S and a molecular weight of 196.2445632 . It is also known by the synonym 1-(4-fluoro-1,3-benzothiazol-2-yl)ethanamine . This compound is characterized by the presence of a benzothiazole ring, a fluorine atom, and an amine group, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

The synthesis of 2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI) typically involves the reaction of 4-fluoro-1,3-benzothiazole with appropriate amine precursors under controlled conditions. The specific synthetic routes and reaction conditions can vary, but they generally involve the use of solvents, catalysts, and temperature control to achieve the desired product. Industrial production methods may include large-scale reactions in batch or continuous flow reactors, ensuring high yield and purity of the compound.

Chemical Reactions Analysis

2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI) undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of functional groups within the molecule.

Substitution: The compound can participate in substitution reactions, where the fluorine atom or the amine group can be replaced by other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include acids, bases, and various organic solvents. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI) has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its role in drug development.

Industry: It is used in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI) involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other biomolecules, leading to changes in their activity or function. These interactions can result in various biological effects, such as inhibition of enzyme activity, modulation of receptor signaling, or alteration of cellular processes .

Comparison with Similar Compounds

2-Benzothiazolemethanamine,4-fluoro-alpha-methyl-(9CI) can be compared with other similar compounds, such as:

2-Benzothiazolemethanamine: Lacks the fluorine atom, which may result in different chemical and biological properties.

4-Fluoro-1,3-benzothiazole: Lacks the amine group, affecting its reactivity and applications.

1-(4-fluoro-1,3-benzothiazol-2-yl)ethanamine: A synonym for the compound, highlighting its structural similarity.